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Compound of Interest

Compound Name: Diethanolamine borate

Cat. No.: B14165425

Diethanolamine Borate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethanolamine borate, a versatile chemical compound, holds significance across various
industrial and research applications. This document provides a concise technical overview of its
core properties, including its molecular characteristics and a detailed protocol for its synthesis.
The information is intended to serve as a foundational resource for professionals engaged in
chemical research and development.

Molecular and Chemical Properties

Diethanolamine borate is the product of the reaction between diethanolamine and boric acid.
[1] Its fundamental chemical and molecular properties are summarized in the table below,
providing a quantitative snapshot of this compound.
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Property Value Reference
Molecular Formula C4H14BNOS [2]
Molecular Weight 166.97 g/mol [1]

Exact Mass 167.0965027 u [2]
Hydrogen Bond Donor Count 6 [2]
Hydrogen Bond Acceptor

C)c;untg p ° 2l
Rotatable Bond Count 4 [2]

Heavy Atom Count 11 [2]
Complexity 36.9 [2]

Synthesis of Diethanolamine Borate

The synthesis of diethanolamine borate can be achieved through the direct reaction of
diethanolamine and boric acid. A typical laboratory-scale procedure is detailed below.

Experimental Protocol

Materials:

o Diethanolamine (105 parts by weight)
e Boric Acid (62 parts by weight)
Procedure:

o Combine stoichiometric proportions of diethanolamine (105 parts by weight) and boric acid
(62 parts by weight) in a suitable reaction vessel.

o Gradually heat the mixture to a temperature of 230°C.

o During the heating process, water is released in the form of steam, which may also entrain a
small fraction of diethanolamine. Approximately 38 parts by weight of water will be released.
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o Continue heating until the reaction is complete, which is indicated by the cessation of steam
evolution.

e The resulting product is a highly hygroscopic, transparent, vitreous mass. The yield of
diethanolamine borate is nearly theoretical with respect to the initial amount of boric acid.

[3]

Visualized Chemical Pathways
Chemical Reaction Pathway

The formation of diethanolamine borate from its precursors, diethanolamine and boric acid, is
a straightforward condensation reaction. The following diagram illustrates this chemical
transformation.
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Figure 1: Formation of Diethanolamine Borate
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Figure 1: Formation of Diethanolamine Borate

Experimental Workflow

The synthesis protocol described can be visualized as a clear, sequential workflow. This
diagram outlines the key steps from starting materials to the final product.
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Figure 2: Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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